![molecular formula C12H20N2 B1282841 N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine CAS No. 60630-68-4](/img/structure/B1282841.png)
N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine
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Overview
Description
N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine is a useful research compound. Its molecular formula is C12H20N2 and its molecular weight is 192.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine is utilized in the synthesis of complex molecular structures with potential applications in magnetic materials and coordination chemistry. For instance, azido bridged chains involving copper and nickel, where the compound acts as a ligand, exhibit alternating magnetic properties due to their unique structural configurations (Bhowmik et al., 2014). Similarly, heterodinuclear compounds containing U4+ and transition metal ions like Cu2+ or Ni2+ have been synthesized, showcasing the versatility of such diamines in forming complex coordination structures (Salmon et al., 2007).
Catalysis and Material Science
In material science, the compound finds applications in the synthesis of novel structures, such as cyclometallated complexes of palladium(II), derived from terdentate ligands including this compound derivatives. These complexes have implications for catalytic processes and materials with novel electronic properties (Fernández et al., 2001).
Adsorption Technologies
Research on the modification of silica surfaces with diamines, including this compound, for CO2 adsorption has shown promising results. The synthesized adsorbents demonstrate improved CO2 capture efficiencies, highlighting the potential of such compounds in environmental applications (Sim et al., 2020).
Antineoplastic Agent Research
The synthesis of platinum complexes using N-benzyl 1,3-propanediamine derivatives, including this compound, has been explored for their potential as antineoplastic agents. This suggests a potential avenue for the development of new cancer therapies (de Almeida et al., 2002).
Mechanism of Action
Mode of Action
It is known that amines can undergo a variety of reactions, including reductive amination . This process involves the formation of an imine from an amine and an aldehyde or ketone, followed by reduction to form a new amine .
Biochemical Pathways
Amines are involved in a variety of biochemical processes, including the synthesis of proteins, neurotransmitters, and other biologically active molecules .
Result of Action
Amines can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of amines .
Safety and Hazards
Properties
IUPAC Name |
N'-benzyl-N,N'-dimethylpropane-1,3-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2/c1-13-9-6-10-14(2)11-12-7-4-3-5-8-12/h3-5,7-8,13H,6,9-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDRZWWQEJJUXDS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCN(C)CC1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20543368 |
Source
|
Record name | N~1~-Benzyl-N~1~,N~3~-dimethylpropane-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20543368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60630-68-4 |
Source
|
Record name | N~1~-Benzyl-N~1~,N~3~-dimethylpropane-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20543368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.